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Compound of Interest

Compound Name: 4-Ethenyl-3-nitropyridine

CAS No.: 1112240-83-1

Cat. No.: B1398760 Get Quote

Executive Summary & Compound Profile
4-Ethenyl-3-nitropyridine (also known as 4-vinyl-3-nitropyridine) is a specialized heterocyclic

building block used primarily in the synthesis of fused ring systems such as pyrrolopyridines

(azaindoles) for kinase inhibitor development.

Unlike standard pyridines, this molecule possesses a "push-pull" electronic structure. The

electron-withdrawing nitro group (

) at position 3 significantly reduces electron density on the pyridine ring, activating the vinyl
group at position 4. This makes the terminal alkene an aggressive Michael Acceptor, capable of
rapid covalent bonding with biological nucleophiles (cysteine residues in proteins) and
susceptible to exothermic polymerization.

Key Physical Properties (Inferred from Class Data):

Appearance: Yellow to orange solid or oil (nitro-conjugated systems are often colored).

Reactivity: High susceptibility to nucleophilic attack and radical polymerization.

Storage Requirement: -20°C, under inert atmosphere, protected from light.

Structural Hazard Analysis
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To handle this compound safely, one must understand the causality of its hazards. It is not

merely "toxic"; it is a specific alkylating agent.

The Nitro-Vinyl Activation Loop
The safety profile is dictated by the electronic relationship between the nitro and vinyl groups.

Electronic Activation: The 3-nitro group withdraws electron density from the ring.

Vinyl Polarization: This withdrawal makes the

-carbon of the 4-vinyl group highly electrophilic.

Biological Consequence: Upon skin contact, it rapidly alkylates skin proteins (Michael

Addition), leading to sensitization, blistering, or DNA interaction.

Chemical Consequence: Without stabilization, the vinyl group can undergo "runaway"

polymerization, generating heat and potentially rupturing sealed vessels.
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Figure 1: Mechanistic pathway linking chemical structure to specific safety hazards.

Storage and Stability Protocols
Improper storage is the leading cause of degradation and unexpected pressure buildup in

storage vials.
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Parameter Specification Rationale

Temperature -20°C (Freezer)
Retards spontaneous

polymerization kinetics.

Atmosphere Argon or Nitrogen

Oxygen can form peroxides

with vinyl groups, initiating

radical chains.

Stabilizer Check for BHT/TBC

Commercial batches often

contain 4-tert-butylcatechol

(TBC). If purifying, re-add

inhibitor immediately.

Light Amber Vials / Foil

Nitro compounds are

photolabile; UV light can

catalyze decomposition.

Critical Control Point: Do not store neat (undiluted) material at room temperature for >4 hours.

If the compound appears viscous or cloudy, polymerization may have initiated.

Operational Handling Procedures
A. Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are often insufficient for strong Michael acceptors due to rapid

permeation.

Primary Barrier: Laminate film gloves (e.g., Silver Shield®) or double-gloved Nitrile (minimum

0.11 mm thickness, change every 15 mins).

Respiratory: Fume hood is mandatory. If handling powders >100 mg outside a hood, use an

N95/P100 respirator.

Eye Protection: Chemical splash goggles. Face shield recommended for synthesis >1g.

B. Weighing and Transfer Protocol
Objective: Prevent aerosolization and static discharge.
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Equilibration: Allow the vial to warm to room temperature before opening to prevent water

condensation (which can accelerate hydrolysis or polymerization).

Static Control: Use an anti-static gun or ionizer if the solid is fluffy. Vinyl-nitro compounds can

be static-prone.[1]

Tools: Use disposable plastic spatulas. Avoid metal-on-glass friction if the compound is dry

and potentially energetic.

Containment: Weigh inside a fume hood. If using a balance outside, use a "secondary

container" method (weigh closed vial, remove sample in hood, re-weigh closed vial).

C. Reaction Setup & Quenching
Objective: Control the exotherm.

Dilution: Always run reactions in dilute solvent (0.1 M - 0.5 M). High concentrations increase

the risk of runaway polymerization.

The "Michael Quench" (Waste Treatment):

Never dispose of reactive Michael acceptors directly into organic waste drums; they can

react with other waste (amines/thiols) and heat up the drum.

Protocol: Treat waste stream with an excess of aqueous Cysteine or Ethanolamine for 1

hour. These nucleophiles will "consume" the vinyl group, converting the toxic alkene into a

benign adduct before disposal.

Visualization: Safe Handling Workflow
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Figure 2: Operational workflow emphasizing the critical waste quenching step.
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Emergency Response
Scenario: Skin Exposure (Chemical Burn/Sensitization Risk)

Immediate Action: Do not use solvents (ethanol/acetone) to wash skin; this increases

permeability.

Wash: Flush with copious soap and water for 15 minutes.

Neutralization: If available, wash with a mild solution of polyethylene glycol (PEG-400) to

solubilize and remove the lipophilic compound.

Scenario: Spillage (>100 mg)

Isolate: Evacuate the immediate area.

PPE: Don Silver Shield® gloves and respiratory protection.

Neutralize: Cover the spill with a slurry of sand and 10% ethanolamine or aqueous sodium

carbonate. Allow to sit for 15 minutes to deactivate the Michael acceptor.

Cleanup: Sweep into a hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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